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Compound of Interest

Compound Name: Isopropyl dodecanoate

Cat. No.: B159280 Get Quote

An in-depth examination of the synonyms, CAS number, chemical properties, and applications

of Isopropyl Dodecanoate, a versatile ester with significant utility in pharmaceutical and

scientific contexts.

Isopropyl dodecanoate, an ester of isopropanol and dodecanoic acid (commonly known as

lauric acid), is a compound with a wide array of applications across the cosmetic, personal

care, and pharmaceutical industries.[1] Its unique physicochemical properties make it a

valuable ingredient in various formulations. This technical guide provides a detailed overview of

isopropyl dodecanoate for researchers, scientists, and professionals involved in drug

development.

Identification and Nomenclature
Proper identification of chemical compounds is critical in research and development. Isopropyl
dodecanoate is known by several synonyms, and its unique CAS number ensures

unambiguous identification.
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Identifier Value

CAS Number 10233-13-3[1][2][3][4][5][6]

IUPAC Name propan-2-yl dodecanoate[5]

Molecular Formula C15H30O2[1][2][3][4][6]

Molecular Weight 242.40 g/mol [1][4][5]

EC Number 233-560-1[1][2][4][5]

UNII U0JQ94LABM[1][2][5]

A comprehensive list of synonyms is provided below to aid in literature searches and material

sourcing.

Synonyms for Isopropyl Dodecanoate
Isopropyl laurate[1][2][3][4][5][7][8][9][10][11]

Dodecanoic acid, 1-methylethyl ester[1][2][3][5][9][11][12]

1-Methylethyl dodecanoate[1][2][8][10][11][12]

Dodecanoic acid isopropyl ester[2][7][8][10]

Lauric acid, isopropyl ester[2][8][11]

Emcol-IL[2][8]

Loxanol MI 6460[2][8]

DUB LAIP[5]

LEXOL IPL[5]

AEC ISOPROPYL LAURATE[5]

Physicochemical Properties
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The physical and chemical characteristics of isopropyl dodecanoate are pivotal to its function

in various applications. These properties are summarized in the table below.

Property Value

Appearance
Colorless to light yellow, clear oily liquid[7][8][10]

[13]

Melting Point 4.2°C (estimate)[3][11]

Boiling Point 285.23°C (estimate)[3][11]

Density 0.8536 g/cm³[3][11]

Refractive Index 1.4280[3][11]

Flash Point 124.987 °C[3]

Vapor Pressure 0.00358 mmHg at 25°C[3]

Solubility Almost insoluble in water (0.011 g/L at 25°C)[8]

Synthesis Protocol
Industrially, isopropyl dodecanoate is synthesized through the esterification of lauric acid with

isopropanol, typically in the presence of a catalyst.[1][11][13]

Experimental Protocol: Fischer Esterification of Lauric Acid and Isopropanol

Reactants: Combine equimolar amounts of lauric acid and isopropanol in a round-bottom

flask.

Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic

acid.

Reaction Setup: Equip the flask with a reflux condenser and a Dean-Stark apparatus to

remove the water formed during the reaction, driving the equilibrium towards the product

side.
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Heating: Heat the reaction mixture to reflux. The reaction progress can be monitored by

techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, cool the mixture and neutralize the acid catalyst with a weak

base (e.g., sodium bicarbonate solution).

Extraction: Extract the ester with a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).

Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g.,

magnesium sulfate), and concentrate it under reduced pressure. Further purification can be

achieved by vacuum distillation.

The logical workflow for the synthesis of isopropyl dodecanoate is depicted in the following

diagram.
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Caption: Synthesis workflow for isopropyl dodecanoate.
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Applications in Research and Drug Development
Isopropyl dodecanoate's properties as an emollient, solvent, and penetration enhancer make

it a valuable excipient in topical and transdermal drug delivery systems.[1][10]

Emollient: In dermatological formulations, it helps to soften and smooth the skin, which can

improve the application and feel of medicated creams and lotions.[1]

Solvent: Its ability to dissolve various active pharmaceutical ingredients (APIs) facilitates

their incorporation into topical preparations.[1][10]

Penetration Enhancer: It can enhance the absorption of APIs through the skin, which is a

critical factor in the efficacy of transdermal drug delivery.[10]

Non-comedogenic: For dermatological products, its non-comedogenic nature is

advantageous for patients with acne-prone skin.[1]

Replacement for Vegetable Oils: In pharmaceutical preparations, it can serve as a substitute

for vegetable oils in ointments and creams.[10]

The role of isopropyl dodecanoate as a pharmaceutical excipient is illustrated in the diagram

below.

Topical/Transdermal Formulation

Key Functions

Therapeutic Outcome

Active Pharmaceutical
Ingredient (API)

Solvent for API

Isopropyl Dodecanoate
(Excipient)

Emollient Effect
(Skin Softening)

Enhanced Skin
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Improved Drug Delivery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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